6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C12H12N4S
• Molecular Weight: 244.32 g/mol
• IUPAC Name: 6-ethyl-3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C12H12N4S/c1-3-10-15-16-11(13-14-12(16)17-10)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3
• InChI Key: UPFUOEMREQVSII-UHFFFAOYSA-N
• SMILES: CCC1=NN2C(=NN=C2S1)C3=CC(=CC=C3)C
• Canonical SMILES: CCC1=NN2C(=NN=C2S1)C3=CC=CC(=C3)C

Description

6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic organic compound with a triazole-thiadiazole framework. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and agriculture.

Mechanism of Action

The mechanism of action of 6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, it has been proposed that the compound may exert its biological activities by interacting with specific targets in the cell, such as enzymes or receptors. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. It has been reported to exhibit antimicrobial activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. In addition, it has been shown to possess antiviral activity against herpes simplex virus type 1 (HSV-1) and coxsackievirus B3 (CVB3). Furthermore, it has been reported to exhibit antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and prostate cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad spectrum of biological activities. This makes it a promising scaffold for the design and synthesis of novel drugs with improved efficacy and selectivity. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of research is the design and synthesis of novel derivatives with improved solubility and selectivity. Another area of research is the investigation of the mechanism of action of this compound, which could provide insights into its potential applications in various fields. Furthermore, the potential use of this compound in agriculture, as a pesticide or herbicide, could also be explored.

Synthesis Methods

The synthesis of 6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the most common methods involves the reaction of 3-methylbenzenesulfonamide, ethyl acetoacetate, and thiosemicarbazide in the presence of triethylamine and glacial acetic acid. The reaction proceeds through the formation of a Schiff base intermediate, which undergoes cyclization to form the desired product. The yield of this reaction is typically around 60-70%.

Scientific Research Applications

6-Ethyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit various biological activities, including antimicrobial, antiviral, antitumor, and anti-inflammatory properties. Several studies have also investigated its potential as a scaffold for the design and synthesis of novel drugs.